Cas no 954615-17-9 (3-methyl-N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}butanamide)

• Product Name: 3-methyl-N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}butanamide
• CAS No: 954615-17-9
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 5917996
• PubChem ID: 16920548
• Update Time: 2025-06-27

3-methyl-N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 3-methyl-N-[[3-(4-methylphenyl)-2-oxo-5-oxazolidinyl]methyl]-
• F2373-0159
• 954615-17-9
• 3-methyl-N-[[3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]butanamide
• 3-methyl-N-((2-oxo-3-(p-tolyl)oxazolidin-5-yl)methyl)butanamide
• AKOS024644211
• 3-methyl-N-{[3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}butanamide
• 3-methyl-N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}butanamide

• Inchi： 1S/C16H22N2O3/c1-11(2)8-15(19)17-9-14-10-18(16(20)21-14)13-6-4-12(3)5-7-13/h4-7,11,14H,8-10H2,1-3H3,(H,17,19)
• InChI Key： ZEKFNDCFLNHDHM-UHFFFAOYSA-N
• SMILES： C(NCC1OC(=O)N(C2=CC=C(C)C=C2)C1)(=O)CC(C)C

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 482.9±24.0 °C(Predicted)
• pka: 15.53±0.46(Predicted)

Additional information on 3-methyl-N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}butanamide

Compound CAS No. 954615-17-9: 3-Methyl-N-{3-(4-Methylphenyl)-2-Oxo-1,3-Oxazolidin-5-Ylmethyl}Butanamide

The compound with CAS No. 954615-17-9, named 3-methyl-N-{3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}butanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a butanamide backbone and a 1,3-oxazolidin ring system. The presence of the 4-methylphenyl group further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The oxazolidin ring system is known for its ability to form stable amide bonds, making it a valuable component in peptide synthesis and bioconjugation. Additionally, the butanamide moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in the synthesis of bioactive agents, including antibiotics and anticancer drugs. The 4-methylphenyl group introduces electronic effects that can modulate the compound's interaction with biological targets, making it an attractive candidate for further investigation.

From a synthetic perspective, the preparation of this compound involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the oxazolidin ring through cyclization reactions, followed by functionalization to introduce the butanamide and 4-methylphenyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction efficiency and yield.

In terms of spectroscopic characterization, this compound has been thoroughly analyzed using techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided insights into its molecular structure and stability under various conditions. The compound exhibits a high degree of thermal stability, which is advantageous for its storage and transportation.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound. Preliminary assays have shown promising results in inhibiting certain enzymes associated with neurodegenerative diseases. Furthermore, its ability to penetrate cellular membranes suggests potential applications in targeted drug delivery systems.

In conclusion, CAS No. 954615-17-9 represents a cutting-edge molecule with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.